Cas no 13787-59-2 (3-Benzoylbenzo[d]oxazol-2(3H)-one)

3-Benzoylbenzo[d]oxazol-2(3H)-one structure
13787-59-2 structure
Product Name:3-Benzoylbenzo[d]oxazol-2(3H)-one
CAS No:13787-59-2
MF:C14H9NO3
MW:239.226163625717
CID:119933
PubChem ID:689063
Update Time:2025-04-18

3-Benzoylbenzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-Benzoylbenzo[d]oxazol-2(3H)-one
    • 2(3H)-Benzoxazolone,3-benzoyl-
    • 3-Benzoyl-2-benzoxazolinone
    • 3-benzoyl-3H-benzooxazol-2-one
    • 3-Benzoyl-3H-benzoxazol-2-on
    • 3-benzoyl-3H-benzoxazol-2-one
    • 3-Benzoylbenzoxazol-2(3H)-one
    • 13787-59-2
    • CHEMBL4216191
    • SCHEMBL11621206
    • Oprea1_641217
    • HMS1644N01
    • BDBM50456429
    • 3-benzoyl-2,3-dihydro-1,3-benzoxazol-2-one
    • MFCD00175648
    • Oprea1_571509
    • CCG-189281
    • FT-0636959
    • 3-benzoyl-1,3-benzoxazol-2-one
    • AKOS000511160
    • BAS 00227388
    • N-benzoyl-2,3-dihydrobenzoxazol-2-one
    • Inchi： 1S/C14H9NO3/c16-13(10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)18-14(15)17/h1-9H
    • InChI Key： KPUSLZMWKHIWAW-UHFFFAOYSA-N
    • SMILES： O1C(N(C(C2C=CC=CC=2)=O)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 239.05800
  • Monoisotopic Mass: 239.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.373
  • Melting Point: 172-174°C
  • Boiling Point: 387.4°C at 760 mmHg
  • Flash Point: 188.1°C
  • Refractive Index: 1.658
  • PSA: 52.21000
  • LogP: 2.28300

3-Benzoylbenzo[d]oxazol-2(3H)-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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